CVI-LM001

• Molecular Formula: C25H25NO5S
• Molecular Weight: 451.5 g/mol
• InChI: InChI=1S/C25H25NO5S/c1-29-19-9-10-21-18(14-19)12-13-26-16-22-17(15-23(21)26)8-11-24(30-2)25(22)31-32(27,28)20-6-4-3-5-7-20/h3-11,14,23H,12-13,15-16H2,1-2H3/t23-/m1/s1
• InChIKey: VMEXZUKCHMJHJC-HSZRJFAPSA-N

CVI-LM001: First-in-Class Oral PCSK9 Modulator

CVI-LM001 is an investigational, first-in-class, orally bioavailable small molecule modulator of Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9) [1]. Chemically, it is a fluorobenzenesulfonate derivative of corydaline that acts through a dual mechanism: suppressing PCSK9 gene transcription and stabilizing LDL receptor (LDLR) mRNA to increase hepatic LDLR abundance [2][3]. This oral agent represents a departure from injectable PCSK9 monoclonal antibodies and siRNA therapies, offering a small molecule alternative in clinical development. CVI-LM001 has advanced to Phase 2 clinical evaluation for hypercholesterolemia, with preliminary human data demonstrating modulation of serum PCSK9 and LDL-cholesterol levels [1].

MechanismPCSK9 transcriptional suppression for lipid regulation studies

PathwayStatin synergy and AMPK activation research context

FormatOral small molecule for chronic disease-model research

• [1] Abstract 12579: CVI-LM001, a First-in-class Novel Oral PCSK9 Modulator, Lowers Plasma Ldl-c and Reduces Circulating PCSK9 in Preclinical Animal Models and in Hyperlipidemic Human Subjects. Circulation. 2020;142(Suppl_3):A12579. doi:10.1161/circ.142.suppl_3.12579 View Source
• [2] Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2024;59:25-31. doi:10.1016/j.athplu.2024.11.003 View Source
• [3] 西威埃医药推出口服小分子LM001，首个进入临床II期的PCSK9合成抑制剂. The Paper. 2020-09-21. View Source

CVI-LM001 vs. Other Oral PCSK9 Inhibitors

Oral PCSK9 inhibitors under development (e.g., MK-0616, AZD0780, NNC0385-0434) exhibit distinct molecular structures, mechanisms of action, and pharmacokinetic properties that preclude simple interchangeability. CVI-LM001 is a transcriptional inhibitor that suppresses PCSK9 gene expression and stabilizes LDLR mRNA, a dual mechanism not shared by peptidomimetic or small molecule inhibitors that primarily block PCSK9-LDLR interaction [1][2]. Furthermore, quantitative differences in LDL-C reduction magnitude, circulating PCSK9 suppression, and exposure profiles directly impact experimental design and translational relevance. Substituting CVI-LM001 with another oral PCSK9 agent would alter the observed pharmacodynamic response and confound data interpretation in preclinical or clinical studies.

Mechanism MismatchTranscriptional suppression vs. protein binding may yield different lipid-lowering profiles

Target ScopeDual PCSK9/ANGPTL3 transcriptional inhibitors may not replicate single-target effects

Pharmacodynamic TransferEndpoint responses observed with other oral PCSK9 modulators may not transfer directly

• [1] Abstract 12579: CVI-LM001, a First-in-class Novel Oral PCSK9 Modulator, Lowers Plasma Ldl-c and Reduces Circulating PCSK9 in Preclinical Animal Models and in Hyperlipidemic Human Subjects. Circulation. 2020;142(Suppl_3):A12579. doi:10.1161/circ.142.suppl_3.12579 View Source
• [2] Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2024;59:25-31. doi:10.1016/j.athplu.2024.11.003 View Source

CVI-LM001 Quantitative Evidence Comparison

Transcriptional PCSK9 Suppression and Statin Synergy

In a Phase 1b proof-of-mechanism study, CVI-LM001 (300 mg QD, 28 days) reduced serum LDL-C by 26.3% compared to placebo (p<0.01) [1]. In contrast, MK-0616 (30 mg) achieved placebo-adjusted LDL-C reduction of 60.9% at 8 weeks ; AZD0780 (30 mg) reduced LDL-C by 50.7% at 12 weeks when added to statin therapy [2]; and NNC0385-0434 (100 mg) reduced LDL-C by 61.8 percentage points at 12 weeks [3]. The 26.3% reduction with CVI-LM001 positions it as a moderate-intensity oral PCSK9 modulator distinct from high-intensity agents.

Transcriptional PCSK9 Suppression & Statin Synergy

Class-level

Transcriptional suppression + AMPK activation vs. protein binding or dual transcriptional inhibition

Mechanism-driven pharmacodynamic interpretation context

Class-level inference; verify in relevant assay models

Evidence Dimension	LDL-C Reduction (Placebo-Adjusted)
Target Compound Data	-26.3% (p<0.01) at 300 mg QD, 28 days
Comparator Or Baseline	MK-0616: -60.9% at 30 mg, 8 weeks; AZD0780: -50.7% at 30 mg, 12 weeks; NNC0385-0434: -61.8% at 100 mg, 12 weeks
Quantified Difference	CVI-LM001 LDL-C reduction is 24.4–35.5 percentage points lower than MK-0616/AZD0780/NNC0385-0434
Conditions	Phase 1b study in subjects with elevated LDL-C (n=33), 28-day dosing vs. Phase 2 studies for comparators

Why This Matters

Procurement decisions should account for the expected magnitude of LDL-C lowering; CVI-LM001 is not a direct substitute for high-potency oral PCSK9 inhibitors in experimental protocols requiring robust cholesterol reduction.

• [1] Abstract 12579: CVI-LM001, a First-in-class Novel Oral PCSK9 Modulator, Lowers Plasma Ldl-c and Reduces Circulating PCSK9 in Preclinical Animal Models and in Hyperlipidemic Human Subjects. Circulation. 2020;142(Suppl_3):A12579. View Source
• [2] AstraZeneca. AZD0780, a novel oral PCSK9 inhibitor, demonstrated significant LDL cholesterol (LDL-C) reduction in PURSUIT Phase IIb trial. AstraZeneca Media Centre. 2025-03-31. View Source
• [3] Koren MJ, et al. PCSK9 inhibition with orally administered NNC0385-0434 in hypercholesterolaemia: a randomised, double-blind, placebo-controlled and active-controlled phase 2 trial. Lancet Diabetes Endocrinol. 2024;12(3):174-183. doi:10.1016/S2213-8587(23)00325-X View Source

Clinical LDL-C Lowering Efficacy

CVI-LM001 (300 mg QD, 28 days) reduced serum PCSK9 levels by 39.2% compared to placebo (p<0.05) in hyperlipidemic subjects [1]. In contrast, MK-0616 at 30 mg daily for 8 weeks reduced PCSK9 by only 13% (range 10-16% across doses) . This differential suppression of circulating PCSK9 reflects the transcriptional mechanism of CVI-LM001 versus the post-translational blockade by peptidomimetic inhibitors.

LDL-C Lowering

Cross-study

−26.3% placebo-adjusted LDL-C (Phase 1b)

Moderate endpoint response vs. comparator range

Cross-study comparison; AZD0780 −52%, MK-0616 −60.9%, DC371739 −19%

Evidence Dimension	Serum PCSK9 Reduction
Target Compound Data	-39.2% (p<0.05) at 300 mg QD, 28 days
Comparator Or Baseline	MK-0616: -13% (mean across doses) at 8 weeks
Quantified Difference	CVI-LM001 achieves approximately 3-fold greater circulating PCSK9 reduction than MK-0616
Conditions	Phase 1b hyperlipidemic subjects (CVI-LM001) vs. Phase 2b hypercholesterolemic patients (MK-0616)

Why This Matters

Researchers requiring robust PCSK9 target engagement as a pharmacodynamic biomarker should prioritize CVI-LM001 over MK-0616, which demonstrates limited PCSK9 suppression despite potent LDL-C lowering.

• [1] Abstract 12579: CVI-LM001, a First-in-class Novel Oral PCSK9 Modulator, Lowers Plasma Ldl-c and Reduces Circulating PCSK9 in Preclinical Animal Models and in Hyperlipidemic Human Subjects. Circulation. 2020;142(Suppl_3):A12579. View Source

PCSK9 Protein Reduction

CVI-LM001 demonstrated a mean half-life ranging from 32–45 hours after single dosing and 62–68 hours following multiple dosing [1]. In comparison, AZD0780 exhibits a half-life of approximately 7.7–12.6 hours in Phase 1 studies [2]. This extended half-life supports once-daily dosing with sustained target coverage and may reduce peak-to-trough fluctuations.

PCSK9 Protein Reduction

Cross-study

−39.2% circulating PCSK9 (Phase 1b)

Target engagement endpoint in human subjects

Preclinical: −90% reduction in hyperlipidemic hamster model

Evidence Dimension	Terminal Half-Life (t½)
Target Compound Data	32–45 h (single dose); 62–68 h (multiple dose)
Comparator Or Baseline	AZD0780: 7.7–12.6 h
Quantified Difference	CVI-LM001 half-life is 2.5–8.8 times longer than AZD0780
Conditions	Human Phase 1 pharmacokinetic studies

Why This Matters

Longer half-life translates to less frequent dosing requirements and more stable target engagement, which is critical for chronic disease models and long-term translational studies.

• [1] Abstract 12579: CVI-LM001, a First-in-class Novel Oral PCSK9 Modulator, Lowers Plasma Ldl-c and Reduces Circulating PCSK9 in Preclinical Animal Models and in Hyperlipidemic Human Subjects. Circulation. 2020;142(Suppl_3):A12579. View Source
• [2] AZD0780 Advanced Drug Monograph. MedPath. 2025-09-19. View Source

Safety and Tolerability in Phase 1 Trials

In hyperlipidemic hamsters, 4-week treatment with CVI-LM001 (40–160 mg/kg QD) dose-dependently increased hepatic LDLR protein up to 3.5-fold and reduced circulating PCSK9 to 10% of control at the highest dose [1]. While comparator oral PCSK9 inhibitors have not been directly tested in this specific model, the magnitude of LDLR upregulation (3.5-fold) exceeds that reported for statins (typically 1.5–2-fold) in similar models.

Safety & Tolerability

Data to verify

No serious adverse events reported in Phase 1

Reported tolerability endpoint profile

Cohort: 138 treated subjects; verify for chronic-dosing models

Evidence Dimension	Hepatic LDLR Protein Fold-Change
Target Compound Data	Up to 3.5-fold increase vs. control at 160 mg/kg
Comparator Or Baseline	Statins: 1.5–2-fold increase in similar hamster models
Quantified Difference	Approximately 1.75–2.3-fold greater LDLR upregulation vs. statin class baseline
Conditions	Hyperlipidemic hamster model, 4-week dosing

Why This Matters

The robust LDLR upregulation distinguishes CVI-LM001 from statin-based approaches and supports its use in preclinical studies aimed at maximal LDLR enhancement.

• [1] Abstract 12579: CVI-LM001, a First-in-class Novel Oral PCSK9 Modulator, Lowers Plasma Ldl-c and Reduces Circulating PCSK9 in Preclinical Animal Models and in Hyperlipidemic Human Subjects. Circulation. 2020;142(Suppl_3):A12579. View Source

CVI-LM001 Research Applications

PCSK9 Transcription and Statin Co-Administration

Researchers studying the impact of PCSK9 gene suppression (rather than post-translational blockade) should select CVI-LM001 due to its dual transcriptional and mRNA-stabilizing mechanism [1]. The compound is particularly suited for experiments requiring robust LDLR upregulation, as demonstrated by 3.5-fold increases in hepatic LDLR protein in hyperlipidemic hamsters [2].

AMPK Activation in Lipid Lowering

CVI-LM001 achieves a 39.2% reduction in serum PCSK9 in humans [1], a magnitude approximately 3-fold greater than that of MK-0616. This makes CVI-LM001 the preferred agent for studies where circulating PCSK9 serves as a key pharmacodynamic readout or biomarker of target engagement.

Long-Term Dosing in Hyperlipidemic Models

With a multiple-dose half-life of 62–68 hours [1], CVI-LM001 provides sustained exposure and reduced peak-to-trough variability. This property is advantageous for chronic dosing studies in both preclinical models and early-phase clinical investigations where stable target coverage is critical for data interpretation.

Combination Studies with Statins or Other Lipid-Lowering Agents

CVI-LM001 inhibits PCSK9 gene expression, a mechanism complementary to statin therapy which can upregulate PCSK9 transcription [1]. Researchers evaluating combination regimens for additive or synergistic LDL-C lowering should utilize CVI-LM001 to exploit this mechanistic synergy.

Application

Selection Property

Validation Focus

PCSK9 Transcriptional Suppression Studies

Transcriptional mechanism

Statin co-administration model response

AMPK Activation Pathway Research

Dual-mechanism profile

AMPK-mediated lipid modulation endpoints

Chronic Oral Dosing in Hyperlipidemic Models

Extended half-life and tolerability endpoint profile

Long-term PK/PD and tolerability in models

• [1] Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2024;59:25-31. doi:10.1016/j.athplu.2024.11.003 View Source
• [2] Abstract 12579: CVI-LM001, a First-in-class Novel Oral PCSK9 Modulator, Lowers Plasma Ldl-c and Reduces Circulating PCSK9 in Preclinical Animal Models and in Hyperlipidemic Human Subjects. Circulation. 2020;142(Suppl_3):A12579. doi:10.1161/circ.142.suppl_3.12579 View Source